2-(1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-1-oxopropan-2-yl)-6-cyclopropylpyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of [1,2,4]triazolo[4,3-b]pyridazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple ring structures and functional groups. Detailed structural analysis would require experimental techniques such as X-ray diffraction .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Some similar compounds have shown properties such as a suitable density, favourable thermal stability, and good detonation performance .Scientific Research Applications
Discovery and Therapeutic Potential
Androgen Receptor Downregulation in Prostate Cancer Treatment The molecule under discussion has been identified as a part of the structural modifications leading to the discovery of AZD3514, an androgen receptor downregulator. The modifications aimed at addressing certain issues related to the heart (hERG) and physical properties, resulting in a clinical candidate for treating castrate-resistant prostate cancer. This demonstrates the compound's potential application in cancer therapeutics, particularly in targeting the androgen receptor pathway, which is crucial for the growth of prostate cancer cells (Bradbury et al., 2013).
Anti-Diabetic Drug Development via DPP-4 Inhibition Another area of application for this class of compounds includes the development of anti-diabetic medications through the inhibition of Dipeptidyl peptidase-4 (DPP-4). A family of triazolo-pyridazine-6-yl-substituted piperazines was synthesized and evaluated for their DPP-4 inhibition potentials, showing promise as anti-diabetic drugs. These compounds were tested for their insulinotropic activities and antioxidant properties, revealing their potential in enhancing insulin secretion and combating oxidative stress, which are important aspects of diabetes management (Bindu et al., 2019).
Molecular Insights and Synthetic Advances
Structural and Synthetic Studies Research on the synthesis and structural analysis of related triazolo-pyridazine compounds has provided insights into their molecular frameworks. These studies involve the synthesis of various derivatives and the investigation of their properties, such as crystal structure and reactivity descriptors. Such research contributes to the understanding of the compound's chemical behavior and potential modifications to enhance its pharmaceutical attributes (Sallam et al., 2021).
Heterocyclic Compound Synthesis for Potential Therapeutics The synthesis of functionalized compounds containing pyridazine moieties, including the triazolo-pyridazine derivatives, is another area of active research. These efforts focus on creating a variety of compounds with potential therapeutic applications, such as anti-inflammatory, antimicrobial, and antifungal activities. The development of these compounds involves intricate synthetic pathways and the exploration of their biological activities, highlighting the versatility of triazolo-pyridazine derivatives in drug discovery (Svete, 2005).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-cyclopropyl-2-[1-oxo-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]propan-2-yl]pyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N8O2/c1-13(27-18(28)7-4-15(22-27)14-2-3-14)19(29)25-10-8-24(9-11-25)17-6-5-16-21-20-12-26(16)23-17/h4-7,12-14H,2-3,8-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFPHWZCORLUHQI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)C2=NN3C=NN=C3C=C2)N4C(=O)C=CC(=N4)C5CC5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N8O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.